Cas no 83177-18-8 (methyl 6-hydroxy-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate)

• Product Name: methyl 6-hydroxy-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate
• CAS No: 83177-18-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 5666801
• PubChem ID: 12789152
• Update Time: 2023-11-27

methyl 6-hydroxy-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 83177-18-8
• DTXSID001150418
• EN300-27726102
• 6-Hydroxy-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester
• Methyl 2,3,4,9-tetrahydro-6-hydroxy-1H-pyrido[3,4-b]indole-3-carboxylate
• methyl 6-hydroxy-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
• CHEMBL11568
• methyl 6-hydroxy-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate

• Inchi： 1S/C13H14N2O3/c1-18-13(17)11-5-9-8-4-7(16)2-3-10(8)15-12(9)6-14-11/h2-4,11,14-16H,5-6H2,1H3
• InChI Key： GKUDXOAKTZRTEA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C3C=C(C=CC=3NC=2CN1)O)=O

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines